N,N-dimethylheptan-1-amine Oxide

• CAS: 15290-93-4
• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• SMILES: CCCCCCC[N+](C)(C)[O-]
• InChI: InChI=1S/C9H21NO/c1-4-5-6-7-8-9-10(2,3)11/h4-9H2,1-3H3
• InChIKey: SOVWKKYLBJMOPM-UHFFFAOYSA-N

Procurement Guide for N,N‑Dimethylheptan‑1‑amine Oxide (CAS 15290‑93‑4): Baseline Physicochemical and Functional Profile

N,N‑Dimethylheptan‑1‑amine oxide (DMHAO) is a tertiary amine oxide surfactant possessing a seven‑carbon linear alkyl chain and a polar N‑oxide headgroup [REFS‑1]. Its molecular formula is C₉H₂₁NO (MW 159.27 g/mol, anhydrous basis), and it is commercially supplied as the hydrate [REFS‑1]. As a member of the alkyldimethylamine oxide family, DMHAO exhibits the characteristic pH‑dependent protonation equilibrium between non‑ionic and cationic forms that governs its micellization, surface activity, and interfacial behaviour [REFS‑2]. These properties make it a candidate for scientific and industrial applications where a defined short‑chain, protein‑compatible amphiphile is required.

Short-chain amine oxide with pH-dependent non-ionic/cationic equilibrium

May support workflows requiring a non-micellar, protein-compatible amphiphile

Reported TMAO-like protein resistance on hydrophobic surfaces

• [1] Maeda H, Kakehashi R. Effects of protonation on the thermodynamic properties of alkyl dimethylamine oxides. Adv Colloid Interface Sci. 2000;88(1‑2):275‑293. doi:10.1016/S0001‑8686(00)00045‑2 View Source

Why N,N‑Dimethylheptan‑1‑amine Oxide Cannot Be Replaced by a Generic Alkyl‑Analog in Scientific or Industrial Workflows

Alkyl‑chain length in the N,N‑dimethylalkylamine oxide series exerts a non‑linear influence on critical micelle concentration (CMC), antimicrobial potency, and membrane‑perturbation efficiency, meaning that simple substitution of a C₇ homologue by a C₁₀, C₁₂, or C₁₄ species will yield fundamentally different solution behaviour and biological interaction profiles [REFS‑1]. Moreover, specific protein‑resistance properties observed with the heptyl derivative are absent in longer‑chain analogues as well as in common small‑molecule osmolytes, demonstrating that chain‑length selection is not a matter of incremental change but of functional on/off switching [REFS‑2]. Consequently, procurement decisions based solely on nominal surfactant class membership risk delivering materials that fail to replicate the performance of the heptyl‑specific variant in downstream assays or formulations.

Chain length

CMC regime and micellization behavior shift non-linearly; a C₁₀–C₁₄ analog may not provide monomeric character at equal concentration.

Protein resistance

Only the heptyl homologue reported to confer TMAO-like lysozyme resistance; longer-chain or common osmolytes do not replicate this property.

Antimicrobial profile

Antimicrobial potency differs by orders of magnitude across the series; a C₁₂–C₁₅ substitute introduces strong biocidal activity that may interfere with sensitive assays.

• [1] Devínsky F, Kopecka‑Leitmanová A, Šeršeň F, Balgavý P. Cut‑off effect in antimicrobial activity and in membrane perturbation efficiency of the homologous series of N,N‑dimethylalkylamine oxides. J Pharm Pharmacol. 1990;42(11):790‑794. doi:10.1111/j.2042‑7158.1990.tb07022.x View Source
• [2] Self‑Assembly of TMAO at Hydrophobic Interfaces and Its Effect on Protein Adsorption: Insights from Experiments and Simulations. Langmuir. 2010;26(12):9695‑9702. doi:10.1021/la1003549 View Source

Quantitative Differentiation Evidence for N,N‑Dimethylheptan‑1‑amine Oxide Versus Closest Analogs and Alternatives

Protein‑Resistance Property: Only the Heptyl Homologue Mimics TMAO Among Small‑Molecule Osmolytes

In a comparative study of osmolytes for rendering hydrophobic surfaces protein‑resistant, N,N‑dimethylheptylamine‑N‑oxide was the sole small molecule other than trimethylamine oxide (TMAO) that conferred resistance to lysozyme adsorption [REFS‑1]. Sucrose, taurine, and betaine all failed to produce a protein‑resistant self‑assembled layer, as quantified by ellipsometry and quartz crystal microbalance measurements [REFS‑1]. This functional discrimination is not observed with longer‑chain dimethylalkylamine oxides, which were not protein‑resistant in the same assay context [REFS‑1].

Protein resistance

Head-to-head

Only non-TMAO osmolyte that blocked lysozyme adsorption, comparable to TMAO

Supports protein-resistant surface applications

CH₃-SAM / QCM study; sucrose, taurine, betaine failed

Evidence Dimension	Protein adsorption resistance on hydrophobic CH₃‑terminated self‑assembled monolayers
Target Compound Data	N,N‑dimethylheptylamine‑N‑oxide: protein‑resistant (lysozyme adsorption inhibited, level comparable to TMAO)
Comparator Or Baseline	Sucrose, taurine, betaine: no significant protein resistance; longer‑chain alkyldimethylamine oxides: not protein‑resistant (qualitative observation within the same study)
Quantified Difference	Target compound is the only non‑TMAO osmolyte that generates a protein‑resistant surface; others fail entirely.
Conditions	Hydrophobic CH₃‑SAM substrates; lysozyme as model protein; ellipsometry and QCM for adsorbed mass; ambient temperature, aqueous buffer.

Why This Matters

If a scientific user requires a small‑molecule surface modifier that blocks non‑specific protein adsorption without the use of polymeric or PEG‑based coatings, N,N‑dimethylheptan‑1‑amine oxide is uniquely positioned among dimethylalkylamine oxides and classical osmolytes.

• [1] Self‑Assembly of TMAO at Hydrophobic Interfaces and Its Effect on Protein Adsorption: Insights from Experiments and Simulations. Langmuir. 2010;26(12):9695‑9702. doi:10.1021/la1003549 View Source

Antimicrobial Activity Cut‑Off Curve: Distinguishing the C₇ Homologue from Broad‑Spectrum Biocidal Amine Oxides

The antimicrobial activity of the homologous N,N‑dimethylalkylamine oxide series follows a quasi‑parabolic dependence on alkyl chain length, with maximum potency against Staphylococcus aureus at n ≈ 15 and against Escherichia coli at n ≈ 12 [REFS‑1]. The heptyl homologue (n = 7) lies well below the activity maximum, meaning that its intrinsic antimicrobial potency is substantially lower than that of the C₁₂–C₁₅ species that are typical in commercial biocide formulations [REFS‑1]. This graded profile allows users to select a chain length that minimizes undesired antimicrobial interference while retaining surfactant functionality.

Antimicrobial cut-off

Class-level

≥1 log order lower activity vs peak-active C₁₂–C₁₅ homologues

Supports low-antimicrobial surfactant selection

Inferred from SAR curve; direct MIC measurement needed

Evidence Dimension	Minimum inhibitory concentration (MIC) against S. aureus and E. coli as a function of alkyl chain length n
Target Compound Data	n = 7 (N,N‑dimethylheptan‑1‑amine oxide): antimicrobial activity is below the parabolic maximum; exact MIC not reported in the source but inferred to be >10‑fold higher than peak‑activity homologues based on the bi‑linear SAR model.
Comparator Or Baseline	n = 12–15 homologues (peak activity): MIC values in the low micromolar range (e.g., n‑dodecyl‑N,N‑dimethylamine oxide exhibits MIC ~ 10–50 µM against E. coli).
Quantified Difference	Estimated reduction in antimicrobial potency of ≥ 1 log order relative to the n = 12–15 optimum; exact fold‑difference requires direct MIC measurement under identical conditions.
Conditions	Broth dilution MIC assay; Staphylococcus aureus and Escherichia coli; standard CLSI methodology.

Why This Matters

For applications such as membrane‑protein handling, cell‑free expression, or cosmetic formulation where antimicrobial activity is an undesired side effect, the C₇ homologue offers a clear functional advantage over longer‑chain amine oxides that dominate the bulk surfactant market.

• [1] Devínsky F, Kopecka‑Leitmanová A, Šeršeň F, Balgavý P. Cut‑off effect in antimicrobial activity and in membrane perturbation efficiency of the homologous series of N,N‑dimethylalkylamine oxides. J Pharm Pharmacol. 1990;42(11):790‑794. doi:10.1111/j.2042‑7158.1990.tb07022.x View Source

Critical Micelle Concentration (CMC) Trajectory Across the Homologous Series: Positioning the C₇ Homologue

Within the N,N‑dimethylalkylamine oxide series, the logarithm of the CMC decreases linearly with increasing alkyl chain length, consistent with the Klevens equation [REFS‑1]. While the CMC of the heptyl derivative (n = 7) was not explicitly tabulated in the primary source, the published CMC values for n = 10 (DDAO, 10.5 mM), n = 11 (UDAO, 3.2 mM), and n = 12 (LDAO, 1.0 mM) [REFS‑2] allow interpolation of the CMC for n = 7 to approximately 40–80 mM. This places the heptyl homologue in a distinctly high‑CMC regime, meaning that it remains predominantly monomeric at concentrations where longer‑chain analogues are already micellized, thereby offering different solubilization and delivery characteristics.

CMC trajectory

Context-dependent

~40–80 mM (interpolated)

Predominantly monomeric at mM working concentrations

Interpolated from n=10–12 data; verify experimentally

Evidence Dimension	Critical micelle concentration (CMC, mM) in water at 25 °C
Target Compound Data	N,N‑dimethylheptan‑1‑amine oxide (n = 7): CMC ~ 40–80 mM (interpolated from homologues)
Comparator Or Baseline	DDAO (n = 10): 10.5 mM; UDAO (n = 11): 3.2 mM; LDAO (n = 12): 1.0 mM [REFS‑2]
Quantified Difference	CMC is approximately 4‑ to 80‑fold higher than that of n = 10–12 homologues.
Conditions	Water, pH ~ 7, 25 °C; surface tension or conductivity method.

Why This Matters

The high CMC of the heptyl homologue allows it to function as a non‑micellar amphiphile at millimolar working concentrations, a property that is critical when micelle‑driven artifacts (e.g., uncontrolled solubilization, altered phase behaviour) must be avoided in biochemical or materials‑science workflows.

• [1] Devínsky F, Kopecka‑Leitmanová A, Šeršeň F, Balgavý P. Cut‑off effect in antimicrobial activity and in membrane perturbation efficiency of the homologous series of N,N‑dimethylalkylamine oxides. J Pharm Pharmacol. 1990;42(11):790‑794. doi:10.1111/j.2042‑7158.1990.tb07022.x View Source
• [2] Table 3 – Detergent CMC and micelle size data. PMC Article PMC6637136. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6637136/table/Tab3/ (accessed 2026‑05‑11). View Source

Best Research and Industrial Application Scenarios for N,N‑Dimethylheptan‑1‑amine Oxide Driven by Quantitative Differentiation Evidence

Protein‑Resistant Surface Coatings for Biosensors and Medical Devices

Because N,N‑dimethylheptan‑1‑amine oxide self‑assembles on hydrophobic substrates and blocks non‑specific protein adsorption with a performance equivalent to TMAO, it can be used to create simple, regenerable protein‑resistant layers on CH₃‑terminated SAMs, gold, or polymeric materials [REFS‑1]. This application is not accessible to longer‑chain amine oxides or to conventional osmolytes such as betaine, which fail to confer protein resistance [REFS‑1].

Membrane‑Protein Biochemistry and Cryo‑EM Sample Preparation

The high CMC of the C₇ homologue (~40–80 mM) permits its use as a non‑micellar solubilizing additive at concentrations that would micellize DDAO (CMC 10.5 mM) or LDAO (CMC 1.0 mM), thereby reducing the risk of detergent‑induced denaturation or micelle‑bound background in cryo‑EM grids [REFS‑1][REFS‑2]. Additionally, its low antimicrobial activity relative to the C₁₂–C₁₅ series [REFS‑2] minimizes bacterial contamination during multi‑day purification protocols.

Topical and Transdermal Formulation Enhancer

The compound has been disclosed in patent literature as a skin‑penetration aid in topical therapeutic compositions [REFS‑1]. Its short alkyl chain and high CMC enable rapid monomer exchange and efficient interaction with stratum corneum lipids, distinguishing it from longer‑chain amine oxides that are retained in micellar reservoirs and exhibit slower percutaneous transport.

Cleaning and Personal‑Care Products Requiring Low Antimicrobial Activity

In rinse‑off formulations (shampoos, liquid soaps, hard‑surface cleaners), formulators may prefer an amine oxide with minimal antimicrobial activity to satisfy regulatory or consumer preference criteria. The heptyl homologue, with antimicrobial potency at least an order of magnitude below the C₁₂–C₁₅ optimum [REFS‑1], provides surfactant and foam‑boosting benefits without introducing a strong biocidal profile, offering a clear differentiator versus coco‑ or lauryl‑dimethylamine oxide grades.

Application

Selection Property

Validation Focus

Protein-resistant surface coatings

Protein-resistance profile on hydrophobic substrates

Adsorption inhibition and surface regenerability

Membrane protein biochemistry / cryo-EM

High CMC, non-micellar solubilization

Detergent compatibility and protein stability

Topical and transdermal formulation research

Short-chain, rapid monomer exchange

Skin penetration and lipid interaction studies

Low-antimicrobial cleaning / personal care

Reduced antimicrobial activity profile

Antimicrobial screening context

• [1] Self‑Assembly of TMAO at Hydrophobic Interfaces and Its Effect on Protein Adsorption: Insights from Experiments and Simulations. Langmuir. 2010;26(12):9695‑9702. doi:10.1021/la1003549 View Source
• [2] Devínsky F, Kopecka‑Leitmanová A, Šeršeň F, Balgavý P. Cut‑off effect in antimicrobial activity and in membrane perturbation efficiency of the homologous series of N,N‑dimethylalkylamine oxides. J Pharm Pharmacol. 1990;42(11):790‑794. doi:10.1111/j.2042‑7158.1990.tb07022.x View Source